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Introduction

Serinol-d5 is the deuterated form of Serinol (2-amino-1,3-propanediol), an important organic
compound utilized as a building block in the synthesis of various pharmaceuticals and bioactive
molecules. Its structural similarity to the amino acid serine lends it unique properties for
chemical synthesis. The incorporation of deuterium isotopes (d5) makes it a valuable tool in
metabolic studies, pharmacokinetic research, and as an internal standard for mass
spectrometry-based quantitative analysis. This guide provides a comprehensive overview of
the physical and chemical characteristics of Serinol-d5, including its synthesis and its
relevance in biological pathways.

Physicochemical Properties

The physical properties of Serinol-d5 are expected to be very similar to those of its non-
deuterated counterpart, Serinol. The primary difference lies in its molecular weight due to the
presence of five deuterium atoms.

Table 1: General Properties of Serinol-d5
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Property Value Reference
Chemical Formula C3HaDsNO:2 [1112]
Molecular Weight 96.14 g/mol [1][2]

CAS Number 2708287-37-8 2]

White to off-white crystalline
Appearance
powder

Table 2: Physical Characteristics of Serinol (Non-

deuterated)
Property Value Reference
Melting Point 52-58 °C
Boiling Point 277 °C (at 760 mmHg)
N Soluble in water, ethanol, and
Solubility
methanol.
Hygroscopicity Hygroscopic

Experimental Protocols
Synthesis of Serinol

A common method for the synthesis of Serinol involves the catalytic reduction of 2-nitro-1,3-
propanediol. While a specific protocol for Serinol-d5 is not readily available in the public
domain, the general procedure for the synthesis of unlabeled Serinol can be adapted by using
deuterated starting materials.

Reaction: Reduction of 2-nitro-1,3-propanediol
Materials:
e 2-nitro-1,3-propanediol

e Methanol
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Palladium on carbon (Pd/C) catalyst (5%)

Hydrogen gas (H2)

Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

A solution of 2-nitro-1,3-propanediol in methanol is prepared.

The solution is placed in a high-pressure reactor vessel.

A catalytic amount of 5% Palladium on carbon is added to the mixture.

The vessel is sealed and purged with an inert gas to remove any oxygen.

Hydrogen gas is introduced into the reactor at a specified pressure (e.g., 3 MPa).

The reaction mixture is heated (e.g., to 75°C) and stirred for several hours until the reaction
is complete.

Upon completion, the reactor is cooled, and the excess hydrogen gas is carefully vented.

The reaction mixture is filtered to remove the Pd/C catalyst.

The methanol is removed from the filtrate by distillation under reduced pressure to yield the
crude Serinol product.

The crude product can be further purified by recrystallization or distillation.

This procedure can be adapted for the synthesis of Serinol-d5 by utilizing a deuterated source

for the reduction or by starting with deuterated precursors to 2-nitro-1,3-propanediol.

Biological Significance and Signaling Pathways

Serinol itself is a precursor for the synthesis of various biologically active molecules. Its

derivatives, such as sphingosine and ceramides, are integral components of cell membranes
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and act as second messengers in various signaling pathways. These pathways are crucial for
regulating fundamental cellular processes.

Ceramide Signaling Pathway

Ceramides are synthesized from precursors that can be derived from Serinol. They are central
to signaling pathways that regulate cell growth, differentiation, and apoptosis (programmed cell

death). The following diagram illustrates a simplified overview of the role of ceramide in
inducing apoptosis.

Apoptotic Stimuli Ceramide Synthesis

Stress Signals Serinol Precursors
(e.g., UV, Chemotherapy)

|
|
\

\\Multiple Steps

Sphingomyelinase Ceramide Synthase
Ceramide
4 N\

[ AN

Downstream Effect

Y
Mitochondrial
Dysfunction
Ceramide-Activated Caspase Activation Ceramide-Activated
Protein Kinase P Protein Phosphatase

Apoptosis

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Click to download full resolution via product page

Caption: Role of Ceramide in Apoptosis Signaling.

Experimental Workflow: Quantitative Analysis using
Serinol-d5

Serinol-d5 is frequently used as an internal standard in quantitative mass spectrometry. The
following diagram outlines a typical workflow for such an analysis.
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Caption: LC-MS/MS Workflow with Serinol-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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